Cas no 946323-67-7 (4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine)

• Product Name: 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine
• CAS No: 946323-67-7
• MF: C₁₈H₁₉F₃N₄O₂
• MW: 380.364274263382
• CID: 5798832
• Update Time: 2025-10-31

4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• [4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine

• Inchi： 1S/C18H19F3N4O2/c1-12-22-15(11-16(23-12)27-2)24-7-9-25(10-8-24)17(26)13-5-3-4-6-14(13)18(19,20)21/h3-6,11H,7-10H2,1-2H3
• InChI Key： FEZDDIUOKDGZPI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(OC)N=C(C)N=2)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Additional information on 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine

Introduction to 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine (CAS No. 946323-67-7) in Modern Chemical Biology and Medicinal Chemistry

4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine, identified by its CAS number 946323-67-7, represents a structurally sophisticated compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This pyrimidine derivative, characterized by its methoxy, methyl, and trifluoromethyl substituents, as well as its benzoylpiperazine moiety, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound’s molecular architecture is strategically designed to interact with biological targets in a highly specific manner. The presence of the trifluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine, this group likely contributes to the compound’s ability to engage with biological receptors or enzymes with high efficacy.

Furthermore, the benzoylpiperazine moiety is a well-documented pharmacophore in drug development, known for its ability to modulate neurotransmitter systems and interact with various intracellular signaling pathways. This structural feature suggests that 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine may exhibit properties relevant to central nervous system (CNS) disorders, neurodegenerative diseases, or other conditions involving aberrant neuronal activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins, such as kinases, receptors, or ion channels. For instance, studies have indicated that pyrimidine derivatives can serve as inhibitors or modulators of enzymes involved in cancer metabolism or inflammation pathways.

The methoxy and methyl substituents in the compound’s structure may also play critical roles in determining its pharmacological properties. Methoxy groups are often involved in hydrogen bonding interactions, which can enhance binding affinity, while methyl groups can influence lipophilicity and metabolic stability. The precise arrangement of these substituents in 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine may contribute to its selectivity for certain biological targets over others.

In the context of current research trends, there is growing interest in developing small molecules that can modulate epigenetic mechanisms. Pyrimidine derivatives have been explored as inhibitors of histone deacetylases (HDACs) and other epigenetic enzymes, which play crucial roles in gene expression regulation. The structural features of 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine, particularly the benzoylpiperazine moiety, suggest that it may have potential applications in this area.

Another emerging area of research involves the use of pyrimidine derivatives as antiviral agents. The ability of these compounds to interfere with viral replication or entry into host cells has been demonstrated in several studies. The unique structural features of 4-methoxy-2-methyl-6-{4-2-(trifluoromethyl)benzoylpiperazin-1-y}lpyrimidine, including the trifluoromethyl group and the benzoylpiperazine moiety, may contribute to its antiviral activity by targeting viral enzymes or proteins essential for infection.

The synthesis of 4-methoxy--{2--methyl--6--{4--{[--(trifluoromethyl)--benzoyl]--piperaizin--1--yl}--pyrimidin--6--yl}--pyrimidine (CAS No. 946323--67--7) presents an interesting challenge due to its complex molecular framework. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield. Techniques such as multi-step organic synthesis, coupled with modern catalytic methods, have enabled chemists to access novel heterocyclic compounds like this one.

The potential therapeutic applications of this compound are further supported by preclinical studies demonstrating its efficacy in model systems. For example, research has shown that related pyrimidine derivatives can attenuate inflammation by inhibiting key pro-inflammatory cytokines or by modulating immune cell function. These findings suggest that 4-methoxy--{[---methylene]---{[---(trifluoromethylene)]---phenyl]---acetyl)--piperaazin--1--y}l---pyrimidin--6---ol, identified by CAS No. 946323--67--7, may have similar effects.

In conclusion, --{[---methylene]---{[---(trifluoromethylene)]---phenyl]---acetyl)--piperaazin --{[---(methylene)]---- --{[----(hydroxy)methylene)]---- --phenyl]} --- pyrimidin --ol (CAS No . 946323 - 67 - 7 ) is a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry . Its unique combination of substituents , including --{[---methylene]---- --{[----(hydroxy)methylene)]---- --phenyl]} , --( trifluoromethyl ) , methoxy , and methyl groups , makes it a versatile scaffold for drug discovery . Further investigation into its biological activity and therapeutic potential is warranted , particularly given the current emphasis on developing novel treatments for various diseases .